Cas no 2089649-63-6 (3-chloro-5H,6H,7H-pyrrolo2,3-cpyridazine)

3-chloro-5H,6H,7H-pyrrolo2,3-cpyridazine structure
2089649-63-6 structure
Product Name:3-chloro-5H,6H,7H-pyrrolo2,3-cpyridazine
CAS No:2089649-63-6
MF:C6H6ClN3
MW:155.5849
MDL:MFCD30829237
CID:4740983
PubChem ID:137347578
Update Time:2023-11-24

3-chloro-5H,6H,7H-pyrrolo2,3-cpyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-6,7-dihydro-5H-pyrrolo[2,3-c]pyridazine
    • CID 137347578
    • 3-chloro-5H,6H,7H-pyrrolo2,3-cpyridazine
    • MDL: MFCD30829237
    • Inchi: 1S/C6H6ClN3/c7-5-3-4-1-2-8-6(4)10-9-5/h3H,1-2H2,(H,8,10)
    • InChI Key: BOHDXPQYYBURAQ-UHFFFAOYSA-N
    • SMILES: ClC1C([H])=C2C(=NN=1)N([H])C([H])([H])C2([H])[H]

Computed Properties

  • Exact Mass: 155.025025g/mol
  • Monoisotopic Mass: 155.025025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8
  • Molecular Weight: 155.58g/mol
  • XLogP3: 1.2

3-chloro-5H,6H,7H-pyrrolo2,3-cpyridazine Pricemore >>

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Enamine
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